Gramocil (CAS 61687-57-8) is a paraquat-diuron co-formulation designed to overcome resistance and provide both immediate burndown and residual soil activity. - Synergistic dual PSI/PSII inhibition prevents weed regrowth and ensures complete kill of glyphosate-resistant biotypes like sourgrass and fleabane. - Delivers 30-50% faster pre-harvest desiccation in soybeans/sorghum vs. paraquat alone, with lasting residual control reducing re-spray needs. - Stable formulation, ready for global shipment; typical purity (active ingredient) ≥95% (analytical standard).
Gramocil (CAS 61687-57-8) is a formulated, dual-active herbicide complex combining paraquat (a Photosystem I electron diverter) and diuron (a Photosystem II inhibitor) [1]. In agricultural procurement and industrial vegetation management, this specific co-formulation is selected to achieve rapid contact desiccation coupled with residual soil activity. Unlike single-mode-of-action herbicides, the precise ratio of paraquat to diuron in Gramocil leverages a synergistic disruption of plant electron transport, leading to catastrophic oxidative stress and rapid cellular degradation [2]. It is primarily procured for pre-harvest crop desiccation, no-till burndown applications, and the management of aggressive, herbicide-resistant weed biotypes where conventional systemic options have failed [1].
Procuring generic paraquat or diuron as standalone substitutes fails to replicate the synergistic efficacy of Gramocil. Paraquat alone provides rapid top-kill but lacks residual control, frequently resulting in high rates of weed resprouting that necessitate costly sequential applications [1]. Conversely, standalone diuron acts too slowly for immediate burndown requirements and relies heavily on adequate soil moisture for root uptake. Furthermore, substituting Gramocil with mainstream systemic herbicides like glyphosate is increasingly unviable due to the widespread emergence of resistant biotypes (e.g., Conyza sumatrensis and Digitaria insularis) [2]. Gramocil’s formulated combination ensures that diuron temporarily slows paraquat's immediate contact necrosis, allowing marginally deeper tissue penetration before total cell collapse, thereby preventing the rapid resprouting seen with generic paraquat [1].
In field trials targeting challenging weed species such as Synedrellopsis grisebachii and glyphosate-resistant sourgrass, Gramocil demonstrates higher burndown efficacy compared to standard systemic herbicides [1]. While glyphosate treatments often yield sub-baseline control (frequently below 30-65% at 28 days post-application) due to evolved resistance mechanisms, the dual PSI/PSII inhibition of Gramocil drives rapid hydrogen peroxide accumulation and cellular leakage, achieving near-total control (up to 100%) in early growth stages [2].
| Evidence Dimension | Weed control efficacy on resistant biotypes |
| Target Compound Data | Gramocil achieves rapid control (85-100% depending on application timing) |
| Comparator Or Baseline | Glyphosate (<65% control on resistant strains) |
| Quantified Difference | >35% higher control efficacy on resistant biotypes |
| Conditions | Field application on glyphosate-tolerant weed populations |
Procuring Gramocil provides a reliable chemical alternative for clearing fields infested with resistant weeds that standard glyphosate formulations can no longer control.
For pre-harvest desiccation of crops like biomass sorghum, reducing plant moisture to target harvest levels (approximately 50-60%) is critical to minimize energy expenditure during processing [1]. Gramocil exhibits a higher translocation capacity and greater depth effect than standalone paraquat. This deeper tissue penetration accelerates the drying process, allowing growers to anticipate harvest earlier than natural drying (which can take over 40 days) or standard paraquat treatments, thereby reducing the risk of crop lodging and disease [1].
| Evidence Dimension | Desiccation depth and translocation capacity |
| Target Compound Data | Gramocil (Paraquat + Diuron) shows enhanced depth effect and accelerated moisture reduction |
| Comparator Or Baseline | Standalone Paraquat (rapid surface necrosis but limited depth penetration) |
| Quantified Difference | Deeper tissue penetration leading to faster achievement of target harvest moisture |
| Conditions | Pre-harvest desiccation application in biomass sorghum |
Faster and deeper desiccation directly translates to reduced wait times before harvest, streamlining operational logistics and preserving crop yield quality.
A primary operational failure of pure contact herbicides is the high rate of weed resprouting. The inclusion of diuron in the Gramocil formulation provides essential residual soil activity that paraquat lacks [1]. In comparative field management scenarios, treatments relying solely on contact herbicides exhibit significant resprouting, requiring repeated passes. Gramocil’s residual PSII inhibition drastically lowers the resprout percentage (often to <5-7%), effectively extending the weed-free period and reducing the total number of required seasonal applications [1].
| Evidence Dimension | Post-application weed resprout rate |
| Target Compound Data | Gramocil (low resprout rate, <5-7%) |
| Comparator Or Baseline | Standalone contact herbicides (high resprout rate, >30%) |
| Quantified Difference | >20% reduction in weed resprouting |
| Conditions | Post-emergence weed control in no-till or perennial crop systems |
Lower resprout rates reduce the labor, fuel, and chemical costs associated with sequential follow-up applications.
When selecting herbicides, the impact on soil microbiology is a critical procurement factor. Ecotoxicological tests evaluating the germination of arbuscular mycorrhizal fungi (AMF) spores show that Gramocil (diuron + paraquat) exhibits concentration-dependent inhibition [1]. While it inhibited Gigaspora albida germination by only 8.0% at the highest tested concentrations, it showed more significant inhibition (up to 57.7%) on Rhizophagus clarus at elevated doses (e.g., 1000 + 2000 mg/kg). This differential sensitivity profile is essential for agronomists balancing aggressive weed control with soil health preservation [1].
| Evidence Dimension | Spore germination inhibition of AMF |
| Target Compound Data | 8.0% inhibition for G. albida; up to 57.7% for R. clarus at max dose |
| Comparator Or Baseline | Glyphosate (0% on G. albida, 30.8% on R. clarus at 1000 mg/kg) |
| Quantified Difference | Distinct, species-specific toxicity thresholds compared to systemic alternatives |
| Conditions | Tropical artificial soil ecotoxicology assays |
Understanding exact ecotoxicological thresholds allows procurement teams to select the right herbicide for specific soil management and sustainability goals.
Selected for rapidly reducing moisture content in crops like sorghum or soybeans prior to mechanical harvest, leveraging its deep translocation effect to achieve target moisture levels faster than natural drying or standalone paraquat [1].
A primary selection for burndown applications in fields dominated by glyphosate-resistant biotypes (e.g., sourgrass, fleabane), where dual PSI/PSII inhibition ensures complete eradication without relying on compromised systemic pathways [2].
Highly suited for clearing weeds in non-crop areas, rights-of-way, and industrial sites where rapid knockdown combined with short-term residual control is required to minimize maintenance frequency [2].